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Compound of Interest

Compound Name: 2-Chlorobenzoic acid

Cat. No.: B123124

This guide provides crucial safety and logistical procedures for researchers, scientists, and
drug development professionals handling 2-Chlorobenzoic acid (CAS No. 118-91-2).
Adherence to these protocols is critical for ensuring personal safety and minimizing laboratory
hazards. This document outlines the necessary personal protective equipment (PPE), a step-
by-step operational plan, and appropriate disposal procedures.

Hazard Identification: 2-Chlorobenzoic acid is a hazardous chemical that can cause serious
eye irritation and skin irritation.[1][2][3][4] It may also cause respiratory irritation.[2][3] In case of
fire, it may release toxic fumes such as carbon monoxide, carbon dioxide, and hydrogen
chloride gas.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling 2-
Chlorobenzoic acid. The following table summarizes the recommended PPE.
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Body Part

Personal Protective
Equipment

Specifications and Best
Practices

Eyes/Face

Chemical safety goggles or a

face shield

Goggles should conform to
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][3] A face
shield should be used in
conjunction with goggles if

there is a risk of splashing.

Skin

Chemical-resistant gloves
(e.g., nitrile, neoprene) and a
laboratory coat or chemical-

resistant apron

Inspect gloves for any signs of
degradation or perforation
before use.[5] Change gloves
frequently and immediately if
contaminated. A fully buttoned
lab coat provides a primary
barrier. For larger quantities or
splash risks, a chemical-
resistant apron over the lab

coat is recommended.[5]

Respiratory

NIOSH/MSHA-approved

respirator

A respirator is required when
dusts are generated.[6] The
type of respirator and cartridge
should be selected based on a
formal risk assessment of the

specific procedure.[7]

Feet

Closed-toe shoes

Shoes should be made of a
material that offers protection

against accidental spills.[5]

Operational Plan

A systematic approach to handling 2-Chlorobenzoic acid, from preparation to disposal, is

essential for safety.
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. Preparation:
Ensure all necessary PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly before starting any work.
Ensure that an eyewash station and safety shower are close to the workstation location.[1]
Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][9]
. Handling:
Avoid all direct contact with the substance.
Wash hands and any exposed skin thoroughly after handling.[1][2]
Avoid breathing in dust.[1][2] Do not generate dusty conditions.
Do not eat, drink, or smoke in the work area.[9]
Keep the container tightly closed when not in use.[1][2]
. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[2][3] If skin irritation occurs, get medical
advice/attention.[1][2]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If
breathing is difficult, give oxygen. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]
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o Spills: For small spills, use appropriate tools to put the spilled solid in a convenient waste
disposal container. For large spills, use a shovel to put the material into a convenient waste
disposal container. Finish cleaning by spreading water on the contaminated surface and
dispose of it according to local and regional authority requirements.[8]

Disposal Plan

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[2]

e This material and its container must be disposed of as hazardous waste.[9]

» Do not allow the chemical to enter drains.[2]

: _

Property Value

CAS Number 118-91-2
Molecular Formula C7H5CIO2
Molecular Weight 156.57 g/mol [8]
Melting Point 142°C (287.6°F)[8]
Flash Point 173°C (343.4°F)[8]
Autoignition Temperature 530°C (986°F)[1][3]
Oral LD50 (Rat) 501 mg/kgl[8]

Workflow for Safe Handling of 2-Chlorobenzoic Acid
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Caption: Workflow for the safe handling of 2-Chlorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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